Cas no 1805086-05-8 (Methyl 2-amino-6-(difluoromethyl)-5-iodopyridine-3-acetate)
Methyl 2-amino-6-(difluoromethyl)-5-iodopyridine-3-acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-amino-6-(difluoromethyl)-5-iodopyridine-3-acetate
-
- Inchi: 1S/C9H9F2IN2O2/c1-16-6(15)3-4-2-5(12)7(8(10)11)14-9(4)13/h2,8H,3H2,1H3,(H2,13,14)
- InChI Key: XYCZULFGKHHDKC-UHFFFAOYSA-N
- SMILES: IC1=C(C(F)F)N=C(C(=C1)CC(=O)OC)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 16
- Rotatable Bond Count: 4
- Complexity: 256
- XLogP3: 1.6
- Topological Polar Surface Area: 65.2
Methyl 2-amino-6-(difluoromethyl)-5-iodopyridine-3-acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A022005753-500mg |
Methyl 2-amino-6-(difluoromethyl)-5-iodopyridine-3-acetate |
1805086-05-8 | 97% | 500mg |
$999.60 | 2022-04-01 | |
| Alichem | A022005753-1g |
Methyl 2-amino-6-(difluoromethyl)-5-iodopyridine-3-acetate |
1805086-05-8 | 97% | 1g |
$1,646.40 | 2022-04-01 |
Methyl 2-amino-6-(difluoromethyl)-5-iodopyridine-3-acetate Related Literature
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
-
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
Additional information on Methyl 2-amino-6-(difluoromethyl)-5-iodopyridine-3-acetate
Methyl 2-amino-6-(difluoromethyl)-5-iodopyridine-3-acetate (CAS No. 1805086-05-8): An Overview of a Promising Compound in Medicinal Chemistry
Methyl 2-amino-6-(difluoromethyl)-5-iodopyridine-3-acetate (CAS No. 1805086-05-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its amino, difluoromethyl, and iodo substituents, offers a versatile platform for the development of new drugs targeting various diseases.
The chemical structure of Methyl 2-amino-6-(difluoromethyl)-5-iodopyridine-3-acetate is particularly noteworthy. The presence of the difluoromethyl group imparts unique electronic and steric properties, which can influence the compound's reactivity and biological activity. The iodo substituent, on the other hand, provides a handle for further chemical modifications, making it an attractive candidate for drug design and optimization.
In recent years, there has been a growing interest in the development of compounds with difluoromethyl functionalities due to their potential to enhance drug efficacy and pharmacokinetic properties. Studies have shown that the introduction of fluorine atoms can improve the metabolic stability and lipophilicity of drug molecules, leading to better oral bioavailability and reduced toxicity. The compound Methyl 2-amino-6-(difluoromethyl)-5-iodopyridine-3-acetate exemplifies this trend, as its structure is designed to optimize these properties.
The therapeutic potential of Methyl 2-amino-6-(difluoromethyl)-5-iodopyridine-3-acetate has been explored in various preclinical studies. One notable area of research is its application in cancer therapy. The compound has shown promising antiproliferative activity against several cancer cell lines, including those resistant to conventional treatments. Mechanistic studies have revealed that the compound targets key signaling pathways involved in cell proliferation and apoptosis, making it a potential lead for the development of new anticancer agents.
Beyond cancer therapy, Methyl 2-amino-6-(difluoromethyl)-5-iodopyridine-3-acetate has also been investigated for its potential in treating neurological disorders. Preclinical data suggest that the compound may have neuroprotective effects, potentially through its ability to modulate neurotransmitter systems and reduce oxidative stress. These findings open up new avenues for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.
The synthesis of Methyl 2-amino-6-(difluoromethyl)-5-iodopyridine-3-acetate involves a series of well-defined chemical reactions that can be carried out under controlled conditions. The key steps include the formation of the pyridine ring, introduction of the difluoromethyl group, and subsequent functionalization with the amino and iodo substituents. The synthetic route is highly scalable, making it suitable for large-scale production if further clinical trials prove successful.
In conclusion, Methyl 2-amino-6-(difluoromethyl)-5-iodopyridine-3-acetate (CAS No. 1805086-05-8) represents a promising compound with diverse therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in medicinal chemistry. As ongoing studies continue to uncover its full potential, this compound may play a significant role in advancing the treatment of various diseases.
1805086-05-8 (Methyl 2-amino-6-(difluoromethyl)-5-iodopyridine-3-acetate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)